(Z)-ethyl 2-((4-chlorobenzoyl)imino)-3-(2-methoxy-2-oxoethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 2-(4-chlorobenzoyl)imino-3-(2-methoxy-2-oxoethyl)-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C20H17ClN2O5S/c1-3-28-19(26)13-6-9-15-16(10-13)29-20(23(15)11-17(24)27-2)22-18(25)12-4-7-14(21)8-5-12/h4-10H,3,11H2,1-2H3
• InChI Key: UGHRHKSWKDFVJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)Cl)S2)CC(=O)OC
• Molecular Formula: C20H17ClN2O5S
• Molecular Weight: 432.9 g/mol

Description

(Z)-ethyl 2-((4-chlorobenzoyl)imino)-3-(2-methoxy-2-oxoethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C20H17ClN2O5S and its molecular weight is 432.88. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Synthetic Studies

The compound (Z)-ethyl 2-((4-chlorobenzoyl)imino)-3-(2-methoxy-2-oxoethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is involved in various synthetic and chemical studies. For instance, the chemistry of 5-oxodihydroisoxazoles explores the photolysis in methanol and other alcohols, leading to the formation of methanetricarboxylic acid derivatives and 2-alkoxy-3-phenylaminoacrylates through the capture of the first formed ketene and imino-carbene arising from loss of carbon dioxide (Ang & Prager, 1992). Similarly, studies on bacitracin have shown that the amino acid residue connected to the thiazoline ring is completely racemized at the stage of thiazoline ring formation (Hirotsu, Shiba, & Kaneko, 1970).

Advanced Synthetic Applications

Further synthetic studies highlight the transformations of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)thioazole-5-carboxylate into various substituted thiazolo[5,4-c]pyridine-7-carboxylates, indicating the versatility of related compounds in producing a wide range of heterocyclic compounds with potential pharmacological activities (Albreht, Uršič, Svete, & Stanovnik, 2009). This showcases the compound's role in facilitating complex chemical transformations critical for medicinal chemistry and drug discovery.

Ligand Synthesis and Coordination Chemistry

The compound has also facilitated the synthesis of new ligands and their coordination to early transition metals, revealing its utility in the development of new materials and catalysts. For example, the synthesis and characterization of bulky 1-(1-arylimino-2,2-dimethylpropyl)-3-(aryl)imidazolium salts from related imidoyl chlorides highlight its role in creating new imino-N-heterocyclic carbene ligands for transition metal coordination (Larocque, Badaj, Dastgir, & Lavoie, 2011).

Antimicrobial and Antioxidant Research

Investigations into antimicrobial and antioxidant activities have also been conducted using derivatives of this compound, demonstrating its potential in contributing to the development of new therapeutic agents. Studies on synthesized lignan conjugates have shown significant antibacterial, antifungal, and antioxidant properties, indicating the compound's relevance in discovering new bioactive substances (Raghavendra et al., 2016).